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Compound of Interest

Compound Name: 2-(tert-Butoxy)butane

Cat. No.: B196117

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereoisomers of 2-(tert-
butoxy)butane, also known as sec-butyl tert-butyl ether. Due to a lack of specific experimental
data in publicly available literature for the individual enantiomers, this guide outlines
generalized protocols for their synthesis and analysis based on established chemical principles
and analogous procedures.

Introduction to the Stereoisomers of 2-(tert-
butoxy)butane

2-(tert-butoxy)butane possesses a single chiral center at the second carbon atom of the
butane chain. Consequently, it exists as a pair of enantiomers: (R)-2-(tert-butoxy)butane and
(S)-2-(tert-butoxy)butane. These stereoisomers are non-superimposable mirror images of
each other and are expected to have identical physical properties, with the exception of their
interaction with plane-polarized light.

Below is a diagram illustrating the relationship between the two enantiomers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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